Cas no 109913-40-8 (2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one)
109913-40-8 structure
Product Name:2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one
CAS No:109913-40-8
MF:C9H8ClN3O
MW:209.632320404053
CID:1189001
PubChem ID:135578189
Update Time:2025-04-20
2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one
- AGN-PC-00094E
- 1-(2-chlorophenyl)-3-methyl-1,2,4-triazolin-5-one
- ACMC-20mcp5
- SureCN9119609
- 3H-1,2,4-Triazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-methyl-
- CTK0D5486
- AGN-PC-00094E; 1-(2-chlorophenyl)-3-methyl-1,2,4-triazolin-5-one; ACMC-20mcp5; SureCN9119609; 3H-1,2,4-Triazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-methyl-; CTK0D5486;
- DTXSID10555091
- 1-(2-Chlorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one
- SCHEMBL9119609
- 109913-40-8
- 2-(2-Chlorophenyl)-5-methyl-1,2-dihydro-3H-1,2,4-triazol-3-one
-
- Inchi: 1S/C9H8ClN3O/c1-6-11-9(14)13(12-6)8-5-3-2-4-7(8)10/h2-5H,1H3,(H,11,12,14)
- InChI Key: JJEROODAUIVMLU-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1N1C(NC(C)=N1)=O
Computed Properties
- Exact Mass: 209.0355896g/mol
- Monoisotopic Mass: 209.0355896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44.7Ų
2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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